Cas no 2287-57-2 (Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester)
2287-57-2 structure
Product Name:Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester
Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester
- Methyl bicyclo(2.2.1)heptane-1-carboxylate
- methyl bicyclo[2.2.1]heptane-4-carboxylate
- methyl bicyclo[2.2.1]heptane-1-carboxylate
- DTXSID60177409
- SCHEMBL3704482
- methyl norbornane monocarboxylate
- Methyl norbornane-1-carboxylate
- Bicyclo[2.2.1]heptan-1-carboxylic acid, methyl ester
- 2287-57-2
-
- Inchi: 1S/C9H14O2/c1-11-8(10)9-4-2-7(6-9)3-5-9/h7H,2-6H2,1H3
- InChI Key: ICBCULSDMSBNNZ-UHFFFAOYSA-N
- SMILES: O(C)C(C12CCC(CC1)C2)=O
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 190.4°Cat760mmHg
- Flash Point: 63.5°C
- Refractive Index: 1.51
- PSA: 26.3
Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
2287-57-2 (Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester) Related Products
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